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Compound of Interest

Compound Name: 3-(2-Ethoxyphenoxy)azetidine

CAS No.: 1220028-15-8

Cat. No.: B1395372

Get Quote

Executive Summary & Chemical Assessment
3-(2-Ethoxyphenoxy)azetidine (CAS: 937615-77-5) is a specialized pharmaceutical building

block. Unlike standard aliphatic amines, this molecule contains an azetidine ring—a four-

membered nitrogen heterocycle with significant ring strain (~25 kcal/mol).

Operational Criticality: The disposal of this compound requires more than standard "organic

waste" protocols. The ring strain makes the azetidine moiety susceptible to exothermic ring-

opening polymerization (ROP) or hydrolysis upon contact with strong acids or nucleophiles.

Improper commingling with acidic waste streams can lead to rapid heat generation and

pressure buildup in waste containers.

Chemical Profile & Hazard Identification[1]
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Property Description Operational Implication

Structure
Strained 4-membered amine

ring

High Reactivity: Susceptible to

acid-catalyzed ring opening.

Basicity
Secondary amine (pKa ~10-

11)

Incompatibility: Violent reaction

with strong acids/oxidizers.

Physical State Viscous oil or low-melting solid

May adhere to glass; requires

solvent rinsing for complete

removal.

Hazards
Irritant (Skin/Eye/Resp), Acute

Tox.[1]

PPE Mandatory: Full skin/eye

coverage required.

Waste Classification & Segregation Strategy
The Core Directive: Do NOT dispose of 3-(2-Ethoxyphenoxy)azetidine in the sanitary sewer

or standard acidic aqueous waste streams.

The Self-Validating Segregation System
To ensure safety, you must treat the waste stream determination as a logic gate. If the condition

is not met, the process halts.

Primary Waste Stream:Non-Halogenated Organic Waste (High BTU)

Rationale: High-temperature incineration is the only method that guarantees the destruction

of the phenoxy ether linkage and the nitrogenous ring without generating toxic intermediates.

Prohibited Streams:

Acidic Aqueous Waste: Risk of exothermic neutralization and ring opening.

Oxidizing Waste: Risk of N-oxide formation or violent oxidation.

DOT Visualization: Waste Stream Decision Matrix
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Waste: 3-(2-Ethoxyphenoxy)azetidine

Is it Solid or Liquid?

Solid / Pure Substance

Solid

In Solution

Liquid

Stream A: Solid Hazardous Waste
(Incineration) Solvent Type?

Halogenated (DCM, Chloroform)

Contains Halogens

Non-Halogenated (MeOH, EtOAc)

No Halogens

CRITICAL: Is pH < 7?

Neutralize with weak base
(NaHCO3) to pH 7-9

Yes (Acidic)

Stream B: Halogenated Organic

No (Neutral/Basic)

Stream C: Non-Halogenated Organic

No (Neutral/Basic)

If Halogenated If Non-Halogenated

Click to download full resolution via product page
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Figure 1: Decision logic for segregating azetidine waste. Note the critical pH check to prevent

acid-catalyzed ring opening in storage containers.

Step-by-Step Disposal Protocol
This protocol is designed to be self-validating. You cannot proceed to the next step without

verifying the safety of the previous one.

Phase 1: Preparation & Quenching (If Reactive)
Context: If the azetidine is in a reaction mixture with residual acid or electrophiles.

Check pH: Dip a pH strip into the waste solution.

Validation: If pH < 7, slowly add saturated Sodium Bicarbonate (NaHCO₃) solution.

Observation: Watch for bubbling (CO₂) or heat generation. Stop and cool if temperature

exceeds 30°C.

Confirm Stability: Ensure no further gas evolution occurs before bottling.

Phase 2: Packaging
Select Container:

Liquids: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal cans due to

potential amine corrosion.

Solids: Wide-mouth HDPE jar.

Solvent Rinsing:

The ethoxyphenoxy group makes this compound lipophilic. Rinse original glassware with

Ethyl Acetate or Ethanol.

Do not use Acetone if the waste contains strong oxidizers.

Add rinsate to the Non-Halogenated Organic waste stream.
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Phase 3: Labeling & Storage
Labeling: Mark the tag clearly with:

"Hazardous Waste - Organic Amine"

"Contains: 3-(2-Ethoxyphenoxy)azetidine"

"Danger: Irritant / CNS Depressant"

Satellite Accumulation: Store in a secondary containment tray. Keep the cap vented (or

loosely tightened) for the first 24 hours if the waste was recently neutralized, to prevent

pressure buildup from off-gassing.

Emergency Response: Spill Procedures
In the event of a spill outside the fume hood, immediate action is required to prevent respiratory

exposure to amine vapors.

DOT Visualization: Spill Response Workflow

Spill Detected 1. Evacuate Area
(If >100mL)

2. Don PPE:
Nitrile Gloves, Goggles,

Respirator (Organic Vapor)

3. Absorb:
Use Vermiculite or

Sand (Non-combustible)

4. Collect:
Scoop into HDPE Pail

5. Decontaminate:
Wipe with dilute acetic acid

then soap/water
6. Label as HazWaste

Click to download full resolution via product page

Figure 2: Immediate response workflow for azetidine spills.[2] Note the use of non-combustible

absorbents.

Technical Data & PPE Requirements
Personal Protective Equipment (PPE) Matrix
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Component Specification Scientific Rationale

Gloves Nitrile (Double gloved)

Latex is permeable to many

organic amines. Nitrile offers

superior breakthrough time.

Eye Protection Chemical Splash Goggles

Azetidines are basic and can

cause severe corneal damage

(alkaline burn). Safety glasses

are insufficient for liquids.

Respiratory Fume Hood / N95 + OV

If handling powder outside a

hood, use an N95 with an

Organic Vapor (OV) cartridge

to prevent mucosal irritation.

Body Lab Coat (Cotton/Poly)
Standard protection against

minor splashes.

Physicochemical Properties (For Disposal Logistics)
Property Value (Est.) Disposal Relevance

Molecular Weight ~191.27 g/mol
Calculation of molarity for

neutralization.

Solubility
Soluble in organics (DCM,

MeOH)

Use organic solvents for

rinsing; insoluble in pure water.

Flash Point > 110°C (Predicted)

Classified as "Combustible

Liquid" (Class IIIB) rather than

Flammable, but treat as

flammable in waste.

Stability Acid-Sensitive

DO NOT store in acidic waste

streams (Risk of

polymerization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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